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Compound of Interest

Compound Name: (RS)-4CPG

Cat. No.: B1662543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(RS)-4-Carboxyphenylglycine, commonly abbreviated as (RS)-4CPG, is a broad-spectrum

antagonist of metabotropic glutamate receptors (mGluRs), with notable activity against Group I

mGluRs. It is a valuable pharmacological tool for researchers investigating glutamatergic

neurotransmission and its role in various physiological and pathological processes, including

synaptic plasticity, neurodegenerative diseases, and pain perception. These application notes

provide comprehensive safety and handling guidelines, as well as a detailed experimental

protocol for the use of (RS)-4CPG in a laboratory setting.

Chemical and Physical Properties
(RS)-4CPG is a phenylglycine derivative with the following properties:
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Property Value

Synonyms (RS)-4CPG, (±)-4-Carboxyphenylglycine

CAS Number 7292-81-1

Molecular Formula C₉H₉NO₄

Molecular Weight 195.17 g/mol [1]

Purity >97%[1]

Solubility
Soluble to 100 mM in 1eq. NaOH and to 5 mM

in water.[2]

Safety and Handling Guidelines
While a comprehensive toxicological profile for (RS)-4CPG is not readily available, it is

imperative to handle this compound with the standard precautions for laboratory chemicals.

The following guidelines are based on available safety data sheets and general laboratory

safety practices.[1]

Hazard Identification
The GHS classification for (RS)-4CPG does not currently list any specific physical, health, or

environmental hazards.[1] However, as with any chemical of unknown toxicity, it should be

handled as potentially hazardous.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn at all times

when handling (RS)-4CPG:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A laboratory coat or chemical-resistant apron.
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Respiratory Protection: In cases of potential aerosolization or when handling large quantities,

a NIOSH-approved respirator may be necessary. Work in a well-ventilated area, preferably a

fume hood.

Handling and Storage
Handling: Avoid inhalation of dust or fumes. Avoid contact with skin, eyes, and clothing.[1]

Use in a well-ventilated area, such as a chemical fume hood. Wash hands thoroughly after

handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. For long-

term storage, it is recommended to store the powder at -20°C for up to 3 years. For short-

term storage, 4°C for up to 2 years is acceptable. In solvent, store at -80°C for up to 6

months or -20°C for up to 1 month.[3]

First Aid Measures
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[1]

Hazardous Combustion Products: Burning may produce carbon oxides and nitrogen oxides.

[1]
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Special Protective Equipment: Firefighters should wear self-contained breathing apparatus

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the spilled solid material and place it in a suitable

container for disposal. Avoid generating dust.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Experimental Protocols
Protocol: Inhibition of Long-Term Potentiation (LTP) in
Hippocampal Slices
This protocol describes the use of (RS)-4CPG to antagonize Group I mGluRs and block the

induction of LTP in ex vivo hippocampal brain slices.

Materials:

(RS)-4CPG powder

Artificial cerebrospinal fluid (aCSF)

Hippocampal brain slices from a rodent model

Electrophysiology rig for recording field excitatory postsynaptic potentials (fEPSPs)

High-frequency stimulation (HFS) protocol equipment
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Procedure:

Preparation of (RS)-4CPG Stock Solution:

Prepare a stock solution of (RS)-4CPG (e.g., 50 mM) in an appropriate solvent (e.g., 1 M

NaOH, then dilute with aCSF and adjust pH).

Store the stock solution at -20°C.

Preparation of Hippocampal Slices:

Prepare acute hippocampal slices (300-400 µm thick) from the brain of a rodent model

according to standard laboratory procedures.

Allow slices to recover in oxygenated aCSF for at least 1 hour before recording.

Electrophysiological Recording:

Transfer a hippocampal slice to the recording chamber of the electrophysiology setup,

continuously perfused with oxygenated aCSF.

Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode

in the stratum radiatum of the CA1 region to record fEPSPs.

Baseline Recording:

Record stable baseline fEPSPs for at least 20 minutes by delivering single pulses at a low

frequency (e.g., 0.05 Hz).

Application of (RS)-4CPG:

Prepare the working concentration of (RS)-4CPG (e.g., 500 µM) by diluting the stock

solution in aCSF.[3]

Bath-apply the (RS)-4CPG solution to the hippocampal slice for a pre-incubation period of

20-30 minutes before inducing LTP.

LTP Induction:
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Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz

for 1 second, separated by 20 seconds).

Post-HFS Recording:

Continue recording fEPSPs for at least 60 minutes after the HFS to observe the effect on

synaptic potentiation.

Data Analysis:

Measure the slope of the fEPSPs.

Normalize the fEPSP slopes to the baseline recording period.

Compare the degree of potentiation in slices treated with (RS)-4CPG to control slices

(vehicle-treated). A significant reduction in the potentiation in the (RS)-4CPG treated slices

indicates successful antagonism of mGluR-dependent LTP.

Visualizations
Signaling Pathway of (RS)-4CPG in LTP Inhibition
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Caption: (RS)-4CPG antagonizes Group I mGluRs, inhibiting glutamate-induced downstream

signaling.

Experimental Workflow for LTP Inhibition Assay
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Caption: Workflow for assessing (RS)-4CPG's effect on Long-Term Potentiation (LTP).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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